4H-1,2,4-Triazole, 4-methyl-3-(methylthio)-5-(2-naphthalenyl)-

• CAS RN: 116850-52-3
• Molecular Formula: C14H13N3S
• Molecular Weight: 255.34 g/mol
• IUPAC Name: 4-methyl-3-methylsulfanyl-5-naphthalen-2-yl-1,2,4-triazole
• InChI: InChI=1S/C14H13N3S/c1-17-13(15-16-14(17)18-2)12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,1-2H3
• InChI Key: WMJIUWNERYSHQO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SC)C2=CC3=CC=CC=C3C=C2

Description

4H-1,2,4-Triazole, 4-methyl-3-(methylthio)-5-(2-naphthalenyl)- is a useful research compound. Its molecular formula is C14H13N3S and its molecular weight is 255.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,4-dihydro-4-methyl-5-(2-naphthyl)-3H-1,2,4-triazole-3-thione (5.26 g, 2.18×10-2 mole), K2CO3 (3.01 g, 2.18×10-2 mole), methyl iodide (1.5 ml, 2.4×10-2 mole), and acetone (65 ml) was stirred and warmed to reflux. After refluxing overnight, the solvent was evaporated at reduced pressure and the concentrate was treated with water. The aqueous mixture was extracted with EtOAc three times. The EtOAc extracts were combined, washed with saturated aqueous NaCl, and dried over anhydrous Na2SO4. The drying agent was removed by filtration and the filtrate was evaporated at reduced pressure to yield the desired product. Crystallization from Et0Ac afforded colorless plates, Mp 177°-179° C.